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Compound of Interest

Compound Name: Bis-PEG11-acid

Cat. No.: B8025110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis-PEG11-acid is a homobifunctional, discrete polyethylene glycol (dPEG®) derivative used

as a crosslinker for the covalent immobilization of biomolecules.[1][2] It features a terminal

carboxylic acid (-COOH) group at both ends of a hydrophilic 11-unit PEG spacer.[3][4] This

structure is ideal for stably linking amine-containing biomolecules (e.g., proteins, antibodies,

peptides) to amine-functionalized surfaces in a multi-step process.[5][6]

The PEG spacer arm provides critical benefits, including increased hydrophilicity and solubility

of conjugates, enhanced stability, and a significant reduction in non-specific protein adsorption

on surfaces.[6][7] The well-defined length of the PEG chain ensures precise control over the

distance between the surface and the immobilized biomolecule, which is essential for

maintaining biological activity in applications such as biosensors, immunoassays, and targeted

drug delivery systems.[8]

Principle of Bioconjugation
The covalent attachment using Bis-PEG11-acid is achieved by forming stable amide bonds

between its carboxyl groups and primary amines on the surface and the target biomolecule.

This reaction is not spontaneous and requires chemical activation of the carboxylic acids using

a carbodiimide, most commonly 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in

conjunction with N-hydroxysulfosuccinimide (Sulfo-NHS).[9][10]
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The process occurs in two primary stages:

Activation: EDC reacts with a carboxyl group to form a highly reactive but unstable O-

acylisourea intermediate.[11][12]

Stabilization and Coupling: Sulfo-NHS is added to react with the O-acylisourea intermediate,

converting it into a more stable, amine-reactive Sulfo-NHS ester.[9][11] This ester

intermediate is less susceptible to hydrolysis in aqueous buffers and reacts efficiently with

primary amines (e.g., the lysine ε-amino group on a protein) to form a strong, covalent amide

bond.[10][13]

This two-step chemistry provides high coupling efficiency and control over the conjugation

process.[10] The activation reaction is most efficient at a slightly acidic pH (4.5–7.2), while the

subsequent coupling to amines is optimal at a physiological to slightly alkaline pH (7.2–8.5).[10]

[14]

Quantitative Data and Specifications
The following table summarizes the key properties of Bis-PEG11-acid and the standard

reaction conditions for its use.
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Parameter Value / Condition Description / Notes Reference

Linker Properties

Molecular Weight 602.67 g/mol

Monodisperse, single

molecular weight

compound.

[1]

Chemical Formula C26H46O15

Purity ≥95%

High purity is essential

for reproducible

results.

[1]

Functional Groups

Homobifunctional

Carboxylic Acid (-

COOH)

Two reactive carboxyl

groups, one at each

terminus.

[2][3]

Spacer Arm Length ~4.8 nm (48 Å)

The 11-unit PEG

chain provides a long,

flexible, hydrophilic

spacer.

Reaction Conditions

Activation Buffer 0.1 M MES Buffer

2-(N-

morpholino)ethanesulf

onic acid is ideal as it

lacks amine and

carboxyl groups.

[10][12]

Activation pH 5.0 - 6.5

Optimal pH for

EDC/Sulfo-NHS

activation of carboxyl

groups.

[12][14]

Coupling Buffer
1X PBS (Phosphate-

Buffered Saline)
[10]

Coupling pH 7.2 - 8.0 Optimal for the

reaction between the

[14]
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Sulfo-NHS ester and

primary amines.

Quenching Reagents

Hydroxylamine, Tris,

Glycine, or

Ethanolamine

Used to deactivate

any remaining active

ester groups.

[10][14]

Experimental Protocols
Protocol 1: Two-Step Immobilization of a Protein onto an
Amine-Functionalized Surface
This protocol describes a general method for covalently linking a protein or other amine-

containing biomolecule to a surface (e.g., amine-coated microplate, silica bead, or sensor chip)

using Bis-PEG11-acid as a flexible crosslinker.

Materials and Reagents:

Bis-PEG11-acid

EDC (1-Ethyl-3-[3-dimethylaminopropyl]carbodiimide HCl)

Sulfo-NHS (N-hydroxysulfosuccinimide)

Activation Buffer: 0.1 M MES, pH 6.0

Coupling Buffer: 1X PBS, pH 7.4

Washing Buffer: 1X PBS with 0.05% Tween-20 (PBST)

Quenching Buffer: 1 M Tris-HCl, pH 8.0, or 1 M Ethanolamine, pH 8.5

Amine-functionalized surface (e.g., glass slide, microparticle)

Target protein solution (in Coupling Buffer)

High-purity water and anhydrous DMSO or DMF for stock solutions
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Procedure:

Part A: Coupling Bis-PEG11-acid to the Amine-Functionalized Surface

Prepare Reagents: Allow all reagents to come to room temperature. Prepare fresh 10 mg/mL

stock solutions of EDC and Sulfo-NHS in anhydrous DMSO. Prepare a 10 mg/mL stock

solution of Bis-PEG11-acid in anhydrous DMSO.

Note: EDC is moisture-sensitive and hydrolyzes quickly in aqueous solutions. Prepare

EDC/Sulfo-NHS solutions immediately before use.[10]

Activate Bis-PEG11-acid:

In a microcentrifuge tube, add Bis-PEG11-acid to Activation Buffer to a final concentration

of 1-5 mM.

Add EDC and Sulfo-NHS from stock solutions to a final concentration of 10 mM each.

Incubate for 15 minutes at room temperature to generate the amine-reactive Sulfo-NHS

ester.

Surface Coupling:

Immediately add the activated Bis-PEG11-acid solution to the amine-functionalized

surface. Ensure the surface is completely covered.

Incubate for 2 hours at room temperature or overnight at 4°C with gentle agitation.

Wash:

Remove the coupling solution and wash the surface thoroughly three times with Washing

Buffer (PBST) to remove unreacted linker and byproducts.

Perform a final rinse with high-purity water. The surface is now functionalized with a layer

of PEG ending in a terminal carboxyl group.

Part B: Coupling the Target Protein to the PEG-Functionalized Surface
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Activate Surface Carboxyl Groups:

Prepare a fresh solution of 10 mM EDC and 10 mM Sulfo-NHS in Activation Buffer (0.1 M

MES, pH 6.0).

Add this activation solution to the PEG-functionalized surface and incubate for 15 minutes

at room temperature.[14]

Wash:

Quickly wash the surface twice with ice-cold Coupling Buffer (1X PBS, pH 7.4) to remove

excess EDC/Sulfo-NHS and adjust the pH for protein coupling.

Protein Immobilization:

Immediately add the target protein solution (typically 0.1-1.0 mg/mL in Coupling Buffer) to

the activated surface.

Incubate for 2 hours at room temperature or overnight at 4°C with gentle agitation.

Quench Reaction:

Remove the protein solution.

Add Quenching Buffer to the surface and incubate for 30 minutes at room temperature to

block any unreacted Sulfo-NHS esters.[14]

Final Wash:

Wash the surface three times with Washing Buffer (PBST) to remove non-covalently

bound protein.

The surface with the immobilized protein is now ready for use or can be stored in an

appropriate buffer, often containing a preservative.

Visualizations and Workflows
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Step 1: Carboxyl Activation

Step 2: Amine Coupling

-COOH
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(Unstable Intermediate)
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(Amine-Reactive)
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-NH₂

(Primary Amine)
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Amide Bond
(Stable Linkage)
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Part A: Linker Attachment to Surface

Part B: Biomolecule Immobilization
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Amine Surface

1. Activate Bis-PEG11-acid
(EDC/Sulfo-NHS in MES Buffer)

2. Couple Activated PEG
to Amine Surface

3. Wash Surface
(PBST)

4. Activate Surface COOH
(EDC/Sulfo-NHS in MES Buffer)

5. Quick Wash
(PBS)

6. Add Amine-Biomolecule
(e.g., Protein in PBS)

7. Quench Reaction
(Tris or Ethanolamine)

8. Final Wash
(PBST)

End:
Immobilized Biomolecule

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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